Cas no 104538-42-3 (Propanamide, N-[2-(decylthio)ethyl]-)
104538-42-3 structure
Product Name:Propanamide, N-[2-(decylthio)ethyl]-
CAS No:104538-42-3
MF:C15H31NOS
MW:273.477743387222
CID:1143803
Update Time:2024-07-26
Propanamide, N-[2-(decylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Propanamide, N-[2-(decylthio)ethyl]-
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- Inchi: 1S/C15H31NOS/c1-3-5-6-7-8-9-10-11-13-18-14-12-16-15(17)4-2/h3-14H2,1-2H3,(H,16,17)
- InChI Key: SQIBRZBCMVCYDJ-UHFFFAOYSA-N
- SMILES: C(NCCSCCCCCCCCCC)(=O)CC
Computed Properties
- Exact Mass: 273.21283
Experimental Properties
- Density: 0.923±0.06 g/cm3(Predicted)
- Boiling Point: 423.9±28.0 °C(Predicted)
- PSA: 29.1
- pka: 15.93±0.46(Predicted)
Propanamide, N-[2-(decylthio)ethyl]- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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